![molecular formula C15H13NO5 B6401504 3-(4-Methoxy-2-methylphenyl)-5-nitrobenzoic acid, 95% CAS No. 1261907-51-0](/img/structure/B6401504.png)
3-(4-Methoxy-2-methylphenyl)-5-nitrobenzoic acid, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(4-Methoxy-2-methylphenyl)-5-nitrobenzoic acid, 95% (3-MMP-5-NBA) is a chemical compound that is used in a variety of scientific applications. It is a white, crystalline solid with a molecular weight of 208.2 g/mol and a melting point of 123-125°C. 3-MMP-5-NBA is a common reagent in organic synthesis and is used in a variety of laboratory experiments.
Scientific Research Applications
3-(4-Methoxy-2-methylphenyl)-5-nitrobenzoic acid, 95% is widely used in scientific research for a variety of purposes. It is commonly used as a reagent in organic synthesis, as a catalyst for the synthesis of other compounds, and as a starting material for the synthesis of pharmaceuticals. Additionally, 3-(4-Methoxy-2-methylphenyl)-5-nitrobenzoic acid, 95% has been used in studies of the mechanism of action of various enzymes and other proteins, as well as in the study of biochemical and physiological processes.
Mechanism of Action
The exact mechanism of action of 3-(4-Methoxy-2-methylphenyl)-5-nitrobenzoic acid, 95% is not fully understood. However, it is known that 3-(4-Methoxy-2-methylphenyl)-5-nitrobenzoic acid, 95% can act as a ligand for certain enzymes and other proteins, and it has been suggested that it may act as an inhibitor of certain enzymes. Additionally, 3-(4-Methoxy-2-methylphenyl)-5-nitrobenzoic acid, 95% has been shown to interact with certain proteins in a manner that suggests it may play a role in the regulation of biochemical and physiological processes.
Biochemical and Physiological Effects
3-(4-Methoxy-2-methylphenyl)-5-nitrobenzoic acid, 95% has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, including cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). Additionally, 3-(4-Methoxy-2-methylphenyl)-5-nitrobenzoic acid, 95% has been shown to have anti-inflammatory and anti-cancer properties.
Advantages and Limitations for Lab Experiments
The main advantages of using 3-(4-Methoxy-2-methylphenyl)-5-nitrobenzoic acid, 95% in laboratory experiments are its availability and low cost. Additionally, 3-(4-Methoxy-2-methylphenyl)-5-nitrobenzoic acid, 95% is relatively stable and can be stored for long periods of time without degradation. However, there are some limitations to using 3-(4-Methoxy-2-methylphenyl)-5-nitrobenzoic acid, 95% in laboratory experiments. For example, it is not very soluble in water, which can make it difficult to use in aqueous solutions. Additionally, 3-(4-Methoxy-2-methylphenyl)-5-nitrobenzoic acid, 95% is not very soluble in organic solvents, which can limit its use in certain types of experiments.
Future Directions
There are a number of possible future directions for research involving 3-(4-Methoxy-2-methylphenyl)-5-nitrobenzoic acid, 95%. For example, further research could be done to better understand its mechanism of action and its effects on biochemical and physiological processes. Additionally, further research could be done to develop more efficient methods for synthesizing 3-(4-Methoxy-2-methylphenyl)-5-nitrobenzoic acid, 95%, as well as to develop new applications for the compound. Finally, further research could be done to explore the potential therapeutic uses of 3-(4-Methoxy-2-methylphenyl)-5-nitrobenzoic acid, 95%, such as its potential use in the treatment of cancer and other diseases.
Synthesis Methods
The most common method of synthesizing 3-(4-Methoxy-2-methylphenyl)-5-nitrobenzoic acid, 95% is by the reaction of 4-methoxy-2-methylphenol and nitrobenzene in the presence of a base, such as sodium hydroxide or potassium hydroxide. The reaction is typically carried out at a temperature of 80-100°C and is usually completed within a few hours.
properties
IUPAC Name |
3-(4-methoxy-2-methylphenyl)-5-nitrobenzoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13NO5/c1-9-5-13(21-2)3-4-14(9)10-6-11(15(17)18)8-12(7-10)16(19)20/h3-8H,1-2H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SQYPXBAVWUDXHP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)OC)C2=CC(=CC(=C2)[N+](=O)[O-])C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13NO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30689983 |
Source
|
Record name | 4'-Methoxy-2'-methyl-5-nitro[1,1'-biphenyl]-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30689983 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
287.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1261907-51-0 |
Source
|
Record name | 4'-Methoxy-2'-methyl-5-nitro[1,1'-biphenyl]-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30689983 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.